Cas no 1402144-05-1 (methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate)

Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate is a specialized organic compound featuring a thiazole core with a hydroxyacetate ester functional group. This structure imparts reactivity useful in synthetic chemistry, particularly in the preparation of heterocyclic derivatives and pharmaceutical intermediates. The presence of both hydroxyl and ester moieties allows for versatile transformations, including ester hydrolysis, nucleophilic substitution, or further derivatization. The 2-methylthiazole component enhances stability while maintaining compatibility with cross-coupling reactions. This compound is valued for its role in medicinal chemistry research, where it serves as a key building block for bioactive molecules. Its well-defined purity and consistent performance make it suitable for controlled synthetic applications.
methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate structure
1402144-05-1 structure
Product Name:methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate
CAS No:1402144-05-1
MF:C7H9NO3S
MW:187.216260671616
CID:5150396
Update Time:2025-10-12

methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleacetic acid, α-hydroxy-2-methyl-, methyl ester
    • methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate
    • Inchi: 1S/C7H9NO3S/c1-4-8-5(3-12-4)6(9)7(10)11-2/h3,6,9H,1-2H3
    • InChI Key: NPNSIRWDFBNHNE-UHFFFAOYSA-N
    • SMILES: S1C=C(C(O)C(OC)=O)N=C1C

Experimental Properties

  • Density: 1.342±0.06 g/cm3(Predicted)
  • Boiling Point: 306.4±27.0 °C(Predicted)
  • pka: 11.06±0.20(Predicted)

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Additional information on methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate

Exploring the Properties and Applications of Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate (CAS No. 1402144-05-1)

Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate (CAS No. 1402144-05-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a thiazole ring, is a key intermediate in the synthesis of bioactive molecules. Its unique structure, combining a hydroxyacetate moiety with a 2-methyl-1,3-thiazol-4-yl group, makes it a versatile building block for drug discovery and material science applications.

The compound's CAS No. 1402144-05-1 is often searched by researchers looking for high-purity reagents or synthetic pathways. Recent trends in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Questions like "How to synthesize Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate?" or "What are the applications of thiazole derivatives in medicine?" are frequently encountered in academic and industrial forums, reflecting its relevance in modern chemistry.

From a structural perspective, the presence of both hydroxyl and ester functional groups in Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate allows for further chemical modifications, such as ester hydrolysis or nucleophilic substitutions. This adaptability is crucial for designing targeted drug delivery systems or biodegradable polymers, aligning with the growing demand for sustainable materials in healthcare and packaging industries.

In the context of drug development, thiazole-containing compounds like Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate are explored for their potential antimicrobial and anti-inflammatory properties. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors, which are pivotal in treating diseases like cancer and metabolic disorders. The compound's bioisosteric potential—replacing traditional aromatic rings with thiazole—can enhance drug solubility and bioavailability, addressing common challenges in formulation science.

Another emerging application lies in agrochemical innovation. The 2-methyl-1,3-thiazol-4-yl moiety is known to contribute to pesticidal activity, making derivatives of this compound candidates for next-generation crop protection agents. With global concerns about food security and sustainable farming, such research aligns with the United Nations' Sustainable Development Goals (SDGs), particularly SDG 2 (Zero Hunger).

Analytical techniques like NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate and ensuring its purity. Laboratories often search for "CAS 1402144-05-1 spectroscopic data" or "stability studies of thiazole esters" to support quality control protocols. The compound's stability under various pH and temperature conditions is also a critical factor for industrial-scale production.

In summary, Methyl 2-hydroxy-2-(2-methyl-1,3-thiazol-4-yl)acetate (CAS No. 1402144-05-1) represents a multifaceted tool in modern chemistry. Its applications span from pharmaceutical intermediates to green material design, resonating with contemporary scientific and societal priorities. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing challenges across healthcare, agriculture, and environmental sustainability.

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